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Compound of Interest

Compound Name: PSB-16131

Cat. No.: B15607945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
PSB-16131, chemically identified as 1-amino-4-(phenanthren-9-ylamino)-9,10-

dioxoanthracene-2-sulfonate, is a potent and selective inhibitor of the ectonucleoside

triphosphate diphosphohydrolase 2 (NTPDase2). This technical guide provides a

comprehensive overview of the chemical structure, physicochemical properties, and

pharmacological activity of PSB-16131. Detailed experimental protocols for the assessment of

its inhibitory activity and a visualization of its role in the purinergic signaling pathway are

included to support further research and drug development efforts in areas such as

inflammation, neurodegenerative diseases, and cancer.

Chemical Structure and Properties
PSB-16131 belongs to the anthraquinone class of compounds. Its structure is characterized by

a central anthraquinone core with an amino group, a sulfonate group, and a phenanthrene-

amino substituent. The sodium salt of PSB-16131 is the form commonly used in experimental

settings.

Table 1: Physicochemical Properties of PSB-16131 (Sodium Salt)
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Property Value Source

Chemical Name

Sodium 1-amino-9,10-dioxo-4-

(phenanthren-9-ylamino)-9,10-

dihydroanthracene-2-sulfonate

Internal Analysis

CAS Number 1213268-80-4 [1]

Molecular Formula C28H17N2NaO5S Calculated

Molecular Weight 524.5 g/mol Calculated

Appearance Solid General Knowledge

Solubility Soluble in DMSO [2]

Pharmacological Properties
PSB-16131 is a potent inhibitor of human NTPDase2, an enzyme responsible for the hydrolysis

of extracellular adenosine triphosphate (ATP) to adenosine diphosphate (ADP). By inhibiting

NTPDase2, PSB-16131 modulates purinergic signaling, which plays a crucial role in a variety

of physiological and pathological processes.

Table 2: Pharmacological Activity of PSB-16131

Parameter Value Target Species Source

IC50 539 nM NTPDase2 Human [3]

Inhibition Type Non-competitive NTPDase2 Human [3]

Signaling Pathway
NTPDases are key enzymes in the purinergic signaling pathway, which is initiated by the

release of nucleotides like ATP into the extracellular space. These nucleotides then bind to and

activate purinergic P2 receptors (P2X and P2Y). NTPDase2, along with other

ectonucleotidases, terminates this signaling by hydrolyzing ATP. By inhibiting NTPDase2, PSB-
16131 prolongs the signaling effects of ATP.
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Caption: Purinergic signaling pathway illustrating the role of NTPDase2 and its inhibition by

PSB-16131.

Experimental Protocols
The inhibitory activity of PSB-16131 on NTPDase2 can be determined using a malachite

green-based colorimetric assay. This assay measures the amount of inorganic phosphate

released from the enzymatic hydrolysis of ATP.

NTPDase Inhibition Assay (Malachite Green)
Objective: To determine the IC50 value of PSB-16131 for the inhibition of human NTPDase2.

Materials:

Recombinant human NTPDase2

PSB-16131

ATP (substrate)

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing CaCl2 and MgCl2)

Malachite Green reagent
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96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of PSB-16131 in the assay buffer.

In a 96-well plate, add the assay buffer, the NTPDase2 enzyme, and the different

concentrations of PSB-16131. Include a control group with no inhibitor.

Pre-incubate the plate at 37°C for a specified time (e.g., 10 minutes).

Initiate the enzymatic reaction by adding a defined concentration of ATP to all wells.

Incubate the plate at 37°C for a specific duration (e.g., 20-30 minutes).

Stop the reaction by adding the Malachite Green reagent. This reagent will form a colored

complex with the inorganic phosphate released during the reaction.

Measure the absorbance of the colored complex at a specific wavelength (e.g., 620-650 nm)

using a microplate reader.

Calculate the percentage of inhibition for each concentration of PSB-16131 relative to the

control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration and

determine the IC50 value using a suitable curve-fitting software.
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Caption: Experimental workflow for the malachite green-based NTPDase inhibition assay.
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Conclusion
PSB-16131 is a valuable pharmacological tool for studying the role of NTPDase2 in purinergic

signaling. Its potency and selectivity make it a promising lead compound for the development

of novel therapeutics targeting a range of diseases where modulation of extracellular

nucleotide levels is beneficial. The information and protocols provided in this guide are

intended to facilitate further investigation into the therapeutic potential of PSB-16131 and

related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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